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An In-depth Technical Guide to Carbon-15 and its Comparison with Other Carbon Isotopes

Introduction
The element carbon, fundamental to all known life, exists in several isotopic forms. While

Carbon-12 and Carbon-13 are stable and Carbon-14 is a long-lived radioisotope, the more

exotic, short-lived isotopes like Carbon-15 offer unique properties for specialized research

applications. This guide provides a detailed technical overview of Carbon-15, contrasting its

characteristics with other prominent carbon isotopes. It is intended for researchers, scientists,

and drug development professionals who require a comparative understanding of these

isotopes for advanced experimental design.

Comparative Properties of Carbon Isotopes
The fundamental properties of carbon isotopes vary significantly, dictating their stability,

abundance, and utility in scientific research. The following table summarizes the key

quantitative data for Carbon-12, Carbon-13, Carbon-14, and Carbon-15.
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Property Carbon-12 Carbon-13 Carbon-14 Carbon-15

Symbol ¹²C ¹³C ¹⁴C ¹⁵C

Neutrons 6 7 8 9

Atomic Mass

(amu)
12.000000 13.003355 14.003242 15.010599

Natural

Abundance
~98.9% ~1.1%

~1 part per

trillion
0% (Synthetic)

Stability Stable Stable Radioactive Radioactive

Half-life Stable Stable ~5730 years ~2.45 seconds

Decay Mode N/A N/A Beta (β⁻) Decay Beta (β⁻) Decay

Decay Product N/A N/A ¹⁴N ¹⁵N

In-Focus: The Carbon-15 Isotope
Carbon-15 is a neutron-rich, radioactive isotope of carbon that does not occur naturally. Its

utility and study are dictated by its short half-life, which presents significant challenges for

production and experimental use.

Production of Carbon-15
Carbon-15 is artificially produced in particle accelerators. A common method involves the

bombardment of a Carbon-14 target with deuterons (a stable isotope of hydrogen with one

proton and one neutron). This nuclear reaction, denoted as ¹⁴C(d,p)¹⁵C, involves the Carbon-14

nucleus capturing the neutron from the deuteron, while a proton is ejected.
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Production Reaction: 14C(d,p)15C

Target: Carbon-14 (14C)

Nuclear Reaction
(Neutron Capture)

Projectile: Deuteron (d)

Ejected: Proton (p) Product: Carbon-15 (15C)

Click to download full resolution via product page

Caption: Production pathway of Carbon-15 via deuteron bombardment of a Carbon-14 target.

Decay Mechanism
Carbon-15 undergoes beta (β⁻) decay with a half-life of approximately 2.45 seconds. In this

process, a neutron within the Carbon-15 nucleus is converted into a proton, and a high-energy

electron (beta particle) and an antineutrino are emitted. This transmutation results in the

formation of the stable Nitrogen-15 isotope.
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Beta Decay of Carbon-15

Parent: Carbon-15 (15C)
 t½ ≈ 2.45 s

β⁻ Decay

Daughter: Nitrogen-15 (15N)
 (Stable) Emitted: Beta Particle (e-)

Click to download full resolution via product page

Caption: The beta decay scheme of Carbon-15, transforming into the stable Nitrogen-15

isotope.

Experimental Protocols and Considerations
The extremely short half-life of Carbon-15 necessitates specialized experimental setups for its

study and use. Methodologies are centered around "on-line" or "in-beam" techniques where the

isotope is produced and immediately transported to a detection system.

General Experimental Workflow
Any experiment utilizing Carbon-15 must integrate its production and analysis into a seamless,

rapid process. The primary challenge is minimizing the time between creation and

measurement to ensure a sufficient quantity of the isotope remains for data collection.
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General Workflow for Short-Lived Isotope Experiments

1. Isotope Production
(Particle Accelerator)

2. Rapid Transport
(Gas Jet / Ion Beam)

< 1 sec 3. Target Chamber
/ Experimental Setup

< 1 sec 4. Radiation Detection
(e.g., Beta Spectrometer)

5. Data Acquisition
& Analysis

Click to download full resolution via product page

Caption: A generalized experimental workflow for studying short-lived isotopes like Carbon-15.

Methodologies for Property Measurement
Half-Life Measurement: To measure the half-life, a sample of Carbon-15 is produced and its

decay is observed over time. The activity (number of decays per unit time) is measured using

a beta detector. By plotting the activity against time on a logarithmic scale, a straight line is

obtained, the slope of which is used to calculate the half-life.

Decay Energy Measurement: The energy of the emitted beta particles is measured using a

magnetic or semiconductor spectrometer. This provides insight into the energy difference

between the parent (¹⁵C) and daughter (¹⁵N) nuclei.

Applications in Research and Drug Development
While the practical application of Carbon-15 in drug development is severely limited by its short

half-life, it serves as a valuable tool in fundamental nuclear physics research.

Nuclear Structure Studies: The decay of Carbon-15 provides data on the nuclear structure of

both Carbon-15 and Nitrogen-15, helping to refine theoretical models of the atomic nucleus.

Analogue in Isotope Tracing: In principle, short-lived isotopes could be used for positron

emission tomography (PET) or other tracer studies. However, isotopes with slightly longer

half-lives (e.g., Carbon-11, ~20 min) are far more practical for medical imaging and

metabolic studies as they allow time for synthesis of a radiopharmaceutical, administration,

and imaging. The 2.45-second half-life of Carbon-15 makes these steps currently

unfeasible.
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Comparison with Other Isotopes:

¹²C and ¹³C (Stable): Used extensively in NMR spectroscopy and as stable isotope tracers

in metabolic flux analysis for drug discovery.

¹⁴C (t½ ≈ 5730 years): The workhorse for quantitative analysis in drug metabolism and

pharmacokinetic (DMPK) studies, allowing for long-term tracking of a drug candidate's fate

in a biological system.

Conclusion
Carbon-15 is an exotic, short-lived radioisotope whose primary value lies in nuclear physics

research rather than direct application in drug development, a domain dominated by the stable

¹³C and long-lived ¹⁴C isotopes. Its production and decay provide critical data for understanding

nuclear forces and structure. The extreme technical challenges imposed by its ~2.45-second

half-life necessitate highly specialized, integrated experimental systems, precluding its use in

conventional biochemical or medical tracing protocols. Future advancements in rapid synthesis

and transport techniques could potentially open niche applications, but for the foreseeable

future, its role will remain in the realm of fundamental science.

To cite this document: BenchChem. [Carbon-15 vs other carbon isotopes]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1200482#carbon-
15-vs-other-carbon-isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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